Cas no 921785-95-7 (N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921785-95-7
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6287544
• PubChem ID: 8552981
• Update Time: 2025-05-24

N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide
• HMS3483B22
• N-(tert-butyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide
• N-tert-butyl-4-methoxy-6-oxo-1-phenylpyridazine-3-carboxamide
• 921785-95-7
• F2213-0005
• AKOS004953206

• Inchi： 1S/C16H19N3O3/c1-16(2,3)17-15(21)14-12(22-4)10-13(20)19(18-14)11-8-6-5-7-9-11/h5-10H,1-4H3,(H,17,21)
• InChI Key： QIHHBTBQNFDEMN-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(N(C2C=CC=CC=2)N=1)=O)OC)NC(C)(C)C

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71Ų

Additional information on N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide

Research Brief on N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS: 921785-95-7)

N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide (CAS: 921785-95-7) is a pyridazine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity. Key steps in the synthesis include the condensation of phenylhydrazine with a suitable diketone precursor, followed by tert-butylation and methoxylation to introduce the desired substituents. The synthetic protocols have been optimized to minimize side reactions and improve scalability, making the compound more accessible for further biological evaluation.

In terms of biological activity, preliminary studies have demonstrated that N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide exhibits promising inhibitory effects on specific enzymatic targets. For instance, the compound has shown moderate to strong inhibition against certain kinases and proteases, which are often implicated in inflammatory and oncogenic pathways. These findings suggest potential applications in the development of novel therapeutics for conditions such as cancer and autoimmune diseases. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

Structural-activity relationship (SAR) studies have also been conducted to explore the impact of various substituents on the biological activity of the pyridazine core. Researchers have found that the tert-butyl and methoxy groups play a critical role in enhancing the compound's stability and binding affinity to target proteins. Modifications to these groups have led to the identification of analogs with improved pharmacological profiles, highlighting the versatility of this chemical scaffold in drug design.

In addition to its potential therapeutic applications, N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide has also been investigated for its use as a chemical probe in biological research. Its ability to selectively inhibit certain enzymes makes it a valuable tool for studying signaling pathways and protein functions. This dual utility as both a therapeutic candidate and a research tool underscores the compound's significance in the field of chemical biology.

Despite the promising findings, several challenges remain in the development of N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical evaluation.

In conclusion, N-tert-butyl-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research efforts are expected to provide deeper insights into its pharmacological properties and therapeutic potential, paving the way for the development of novel drugs targeting critical disease pathways. The compound's unique structural features and biological activity make it a valuable subject of study for researchers in the chemical biology and pharmaceutical sciences.